Cas no 929472-05-9 (N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide)

• Product Name: N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide
• CAS No: 929472-05-9
• MF: C₂₃H₁₈N₂O₃
• MW: 370.400625705719
• CID: 6348018
• PubChem ID: 20931092
• Update Time: 2025-10-27

N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide
• AKOS001956478
• F2209-0096
• 929472-05-9
• N-(3-methyl-2-(4-methylbenzoyl)benzofuran-5-yl)nicotinamide
• N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]pyridine-3-carboxamide

• Inchi： 1S/C23H18N2O3/c1-14-5-7-16(8-6-14)21(26)22-15(2)19-12-18(9-10-20(19)28-22)25-23(27)17-4-3-11-24-13-17/h3-13H,1-2H3,(H,25,27)
• InChI Key： KEHXQYSRFNOMBC-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=CC=2)=O)=C(C)C2C=C(C=CC1=2)NC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 370.13174244g/mol
• Monoisotopic Mass: 370.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide

Recent Advances in the Study of N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide (CAS: 929472-05-9)

The compound N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide (CAS: 929472-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide as a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, including the benzofuran and pyridine moieties, contribute to its ability to interact with specific kinase domains, thereby modulating signaling pathways implicated in various diseases, particularly cancer and inflammatory disorders.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. This improvement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, enabling the identification of derivatives with enhanced potency and selectivity.

In vitro and in vivo studies have demonstrated that N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide exhibits potent inhibitory activity against several kinases, including those involved in cell proliferation and survival. Notably, it has shown promising results in preclinical models of breast cancer and rheumatoid arthritis, where it effectively reduced tumor growth and inflammation, respectively. These findings underscore its potential as a lead compound for further drug development.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is focused on modifying the chemical structure to improve its pharmacokinetic profile while maintaining its therapeutic efficacy.

In conclusion, N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylpyridine-3-carboxamide represents a promising candidate for the development of new kinase inhibitors. Its unique structural and pharmacological properties make it a valuable tool for understanding kinase-related pathways and a potential therapeutic agent for various diseases. Future studies should prioritize the translation of these findings into clinical applications, paving the way for novel treatment options.